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Compound of Interest

Compound Name: Marsupsin

Cat. No.: B1215608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling of

Marsupsin, a naturally occurring polyphenol with potential therapeutic applications. Given that

a comprehensive Safety Data Sheet (SDS) for Marsupsin is not readily available, this

guidance is based on its known chemical properties and general best practices for handling

novel research compounds. A thorough risk assessment should be conducted prior to any

handling or experimentation.

Physical and Chemical Properties of Marsupsin
Marsupsin is a polyphenol isolated from the heartwood of Pterocarpus marsupium and is

known for its antihyperglycemic and antihyperlipidemic activities.[1][2] Its known properties are

summarized below.
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Property Value Reference

Molecular Formula C16H14O6 [1]

Molecular Weight 302.28 g/mol [1]

IUPAC Name

2,6-dihydroxy-2-[(4-

hydroxyphenyl)methyl]-4-

methoxy-1-benzofuran-3-one

[1]

Appearance Not specified, likely a solid

Melting Point 192°C–205°C [3]

Solubility

Poor aqueous solubility is

implied, as with many

flavonoids

[3]

Chemical Class
Polyphenol, Aromatic Ether, 1-

Benzofuran
[1]

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data for Marsupsin, a cautious approach is warranted. The

following PPE is recommended as a minimum standard when handling Marsupsin, particularly

in its powdered form.[4][5][6]
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PPE Category Recommended Equipment Rationale

Eye Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashes or aerosol

generation.[4]

Protects eyes from dust

particles and potential

splashes of solutions

containing Marsupsin.

Hand Protection

Nitrile gloves. For handling

larger quantities or when

prolonged contact is possible,

consider double-gloving or

using a more robust glove type

after consulting a chemical

resistance chart.

Prevents skin contact with the

compound.

Body Protection

A flame-resistant lab coat is

required.[4] An additional

chemical-resistant apron

should be considered for

procedures with a high risk of

splashing.

Protects skin and personal

clothing from contamination.

Respiratory Protection

When handling powdered

Marsupsin outside of a certified

chemical fume hood, a NIOSH-

approved respirator (e.g., an

N95 or higher) is

recommended to prevent

inhalation of fine particles.[7][8]

Minimizes the risk of

respiratory tract irritation or

unknown systemic effects from

inhalation.

Foot Protection
Closed-toe shoes are

mandatory in the laboratory.[4]

Protects feet from spills and

falling objects.

Operational Plan: Handling and Experimental
Workflow
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A systematic approach is essential when working with a novel compound like Marsupsin. The

following workflow outlines the key steps from preparation to post-experiment cleanup.

Preparation Phase Handling & Experimentation Post-Experiment

Conduct Risk Assessment Don Proper PPE
Proceed if safe Prepare Work Area

(Fume Hood/Clean Bench)
Weigh Marsupsin

(in fume hood) Prepare Solution Conduct Experiment Decontaminate Work Area
and Equipment Dispose of Waste Doff PPE Document Experiment

Click to download full resolution via product page

Caption: General workflow for handling Marsupsin.

Disposal Plan
All waste materials contaminated with Marsupsin should be treated as hazardous chemical

waste.

Solid Waste: Contaminated consumables such as gloves, weighing paper, and disposable

labware should be collected in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Solutions containing Marsupsin should be collected in a designated, sealed,

and clearly labeled hazardous waste container. Do not dispose of Marsupsin solutions down

the drain.

Container Disposal: Empty containers that held Marsupsin should be triple-rinsed with a

suitable solvent, and the rinsate collected as hazardous liquid waste. The rinsed container

can then be disposed of according to institutional guidelines.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste disposal procedures.

Emergency Procedures
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Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention if

irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

In the event of a spill, evacuate the immediate area and alert your supervisor and EHS

department. If you are trained and it is safe to do so, contain the spill using appropriate

absorbent materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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